N-(4-Aminophenyl)-2-fluorobenzamide
Overview
Description
N-(4-Aminophenyl)-2-fluorobenzamide, or 4-AP-2-FBA, is a fluorinated benzamide compound commonly used in scientific research. It is a versatile molecule that has been utilized for a variety of applications, including drug discovery, biochemical research, and more. In
Scientific Research Applications
Stimuli-Responsive Drug Release
Scientific Field
Pharmaceutics
Application Summary
“N-(4-Aminophenyl)-2-fluorobenzamide” is used in the creation of a multilayered thin film system for stimuli-responsive drug release .
Methods of Application
The compound is used to synthesize poly (N - (4-aminophenyl) methacrylamide))-carbon nano-onions (PAPMA-CNOs = f-CNOs) and anilinated-poly (ether ether ketone) (AN-PEEK). These are then used to create AN-PEEK/f-CNOs composite thin films via layer-by-layer (LbL) self-assembly .
Results or Outcomes
The thin films exhibited pH-responsive drug release in a controlled manner. At pH 4.5, 99.2% of doxorubicin (DOX) release was observed over 15 days, and at pH 6.5, 59.3% of DOX release was observed .
Electronic Performance Alteration in Reduced Graphene Oxide-Based Field Effect Transistor
Scientific Field
Electrochemistry
Application Summary
“N-(4-Aminophenyl)-2-fluorobenzamide” is used in the creation of reduced mixtures of tetra (4-aminophenyl) porphyrin (TAP), GO (TAP-rGO), and the FET channeled by them .
Methods of Application
The compound is used to synthesize tetra (4-aminophenyl) porphyrin (TAP), which is then mixed with graphene oxide (GO) to create TAP-rGO. This mixture is then used in the channeling of a field effect transistor (FET) .
Results or Outcomes
The study found that TAP affects the quality of rGO and its carrier mobilities .
properties
IUPAC Name |
N-(4-aminophenyl)-2-fluorobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O/c14-12-4-2-1-3-11(12)13(17)16-10-7-5-9(15)6-8-10/h1-8H,15H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRQLMGGEDKYWTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Aminophenyl)-2-fluorobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.